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Compound of Interest

Compound Name: 2-Fluoro-5-methylaniline

Cat. No.: B1296174

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 2-Fluoro-5-
methylaniline with a purity of 99%. It is intended for researchers, scientists, and professionals
in drug development who utilize this compound as a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and other advanced materials.[1][2] This document outlines
the chemical properties, current supplier landscape, and a representative synthesis protocol for
this versatile molecule.

Chemical Identity and Properties

2-Fluoro-5-methylaniline, also known as 6-Fluoro-m-toluidine, is an aromatic amine with the
chemical formula FCeH3(CH3)NHz2. Its fluorine substitution significantly influences its chemical
reactivity, making it a valuable building block in organic synthesis.[2] Key physical and chemical
properties are summarized in the table below.
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Property Value Reference
CAS Number 452-84-6 [3]
Molecular Formula C7HsFN [4]
Molecular Weight 125.14 g/mol [4]
Appearance Clear c'olo.rless to pale yellow 5]
or red liquid

Boiling Point 80-86 °C at 11 mmHg [3]

Density 1.109 g/mL at 25 °C

Refractive Index 1.5310-1.5350 at 20 °C [5]

Purity >97.5% to 99% [5]

Commercial Suppliers and Availability

A number of chemical suppliers list 2-Fluoro-5-methylaniline in their catalogs. However, the
availability of the high-purity 99% grade can be variable. While some major suppliers have
historically offered this purity, it is important to verify current stock and lead times. The following
table provides a summary of potential suppliers.
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Supplier Purity Offered Notes

Sj Aldrich 99 Product is listed as
igma-Aldric ()
g discontinued.

o ) Availability should be
Thermo Scientific Chemicals

98% confirmed with customer
(Alfa Aesar) )
service.[5]
] Information not readily Listed as a supplier on
TCI Chemical ] ]
available ChemicalBook.[3]
) ) Listed as a supplier on
Information not readily _ , _
Ambeed ) ChemicalBook, with a price for
available
500g.[3]
_ ] Listed as a supplier on
. Information not readily ) ) )
Alichem ) ChemicalBook, with a price for
available
19.[3]
Zhejiang Xieshi New Materials Information not readily A manufacturer and supplier in
Co., Ltd. available China.[6]

Applications in Research and Development

2-Fluoro-5-methylaniline is a critical intermediate in the synthesis of a variety of target
molecules, particularly in the pharmaceutical and agrochemical industries.[1][2] Its utility stems
from the unique electronic properties conferred by the fluorine atom, which can enhance
biological activity and metabolic stability of the final products.[2]

Key applications include:

o Pharmaceutical Development: It serves as a building block for active pharmaceutical
ingredients (APIs), particularly in the development of drugs targeting neurological and
cardiovascular conditions.[1][2]

o Agrochemical Synthesis: The compound is used in the creation of advanced herbicides and
pesticides.[1]
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e Advanced Materials: It is employed in the synthesis of specialty polymers and dyes.[2]

Representative Synthesis Protocol

While specific industrial synthesis methods are proprietary, a general laboratory-scale
synthesis of a structurally similar compound, 5-fluoro-2-methylaniline, involves the reduction of
a nitro group to an amine. A similar pathway can be envisioned for 2-fluoro-5-methylaniline,
starting from 2-fluoro-5-nitrotoluene. The following is a representative experimental protocol
adapted from the synthesis of 5-fluoro-2-methylaniline.

Reaction: Reduction of 2-Fluoro-5-nitrotoluene to 2-Fluoro-5-methylaniline.
Materials:

2-Fluoro-5-nitrotoluene

e lron powder

o Ethanol

o Water

e Hydrochloric acid (catalytic amount)

e Sodium bicarbonate solution

e Dichloromethane (or other suitable organic solvent)

e Anhydrous sodium sulfate

Procedure:

o Dissolve 2-Fluoro-5-nitrotoluene in ethanol in a round-bottom flask.

e Add iron powder to the solution.

e Add a catalytic amount of hydrochloric acid at O °C.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chemimpex.com/products/46003
https://www.benchchem.com/product/b1296174?utm_src=pdf-body
https://www.benchchem.com/product/b1296174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

e Upon completion, cool the reaction mixture and filter to remove the iron catalyst.
» Neutralize the filtrate with a saturated sodium bicarbonate solution.
o Extract the product with an organic solvent such as dichloromethane.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield the crude product.

 Purify the crude product by column chromatography to obtain 2-Fluoro-5-methylaniline.

Synthesis Pathway Diagram

The following diagram illustrates a plausible synthetic route to 2-Fluoro-5-methylaniline from
a commercially available starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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